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Compound of Interest

Compound Name: 1,3-Dimethylbarbituric acid

Cat. No.: B188462

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
the handling of 1,3-Dimethylbarbituric acid, a compound used in various chemical syntheses.
Adherence to these protocols is crucial for minimizing risks and ensuring the well-being of all
laboratory personnel.

Hazard Identification and Personal Protective Equipment
(PPE)

1,3-Dimethylbarbituric acid is classified as harmful if swallowed and can cause serious eye

damage.[1][2][3][4][5] It is imperative to use appropriate personal protective equipment to
prevent exposure. The recommended PPE is detailed below.
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Body Part PPE Recommendation Applicable Standards

Safety goggles with side
NIOSH (US) or EN 166 (EU)[1]

Eyes/Face protection or a face shield.[1] 6]

[3][6]

Chemical-resistant gloves
Skin (e.g., PVC) and a lab coat or EN 374[3][8]
overalls.[3][6][7][8]

A dust mask or an approved
NIOSH/MSHA or EN 149

Respiratory respirator is required when
approved[6][8]

dusts are generated.[1][6][8][9]

Quantitative Data Summary

The following table summarizes key quantitative data for 1,3-Dimethylbarbituric acid.

Property Value Source
CAS Number 769-42-6 [2][3]
Molecular Formula CeHsN20s3 [5]
Melting Point 121 -123°C [1]

Bulk Density ~500 kg/m 3 [3]
Solubility Soluble in hot water.[9][10]

H302 (Harmful if swallowed),
Hazard Statements H318 (Causes serious eye [11[2][5]

damage)

Operational and Disposal Plan

A systematic approach to handling, storage, and disposal is essential for maintaining a safe
laboratory environment.

Receiving and Storage
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e Upon receipt, inspect the container for any damage or leaks.

e Store in a dry, cool, and well-ventilated area.[6] The recommended storage temperature is
15-25 °C.[3]

o Keep the container tightly closed.[6]

o Store away from strong oxidizing agents.[3][6]

Handling and Experimental Use

o Ventilation: Always handle 1,3-Dimethylbarbituric acid in a well-ventilated area, preferably
in a chemical fume hood, to minimize dust inhalation.[2][3]

o Dispensing: When weighing or transferring the solid, take care to avoid generating dust.[3]
Use appropriate tools (e.g., a spatula) and a contained weighing environment if possible.

o Personal Hygiene: Wash hands thoroughly after handling.[1][2] Do not eat, drink, or smoke in
the work area.[2][6] Remove contaminated clothing and PPE before entering eating areas.[2]

Spill and Emergency Procedures
o Spill Cleanup:

o Evacuate non-essential personnel from the area.

[e]

Ensure adequate ventilation.

o

Wear the appropriate PPE as outlined above.

o

Carefully sweep or scoop up the spilled solid material, avoiding dust generation.[6][8]

[¢]

Place the spilled material into a suitable, labeled, and closed container for disposal.[2][6]

[8]
e First Aid:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, holding the
eyelids open.[1][6] Seek immediate medical attention.[1][4][6]
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o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water.[1][6]

o Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration.
Seek medical attention.[6][8]

o Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[1][6]

Disposal Plan

» All waste containing 1,3-Dimethylbarbituric acid must be treated as hazardous waste.

o Dispose of the chemical and any contaminated materials in a designated, labeled, and
sealed container.

» Waste material must be disposed of in accordance with national and local regulations
through an approved waste disposal plant.[1][2][4][6]

e Do not dispose of the chemical down the drain or into the environment.[1][2][6]

Experimental Workflow Visualization

The following diagram illustrates the standard operating procedure for the safe handling of 1,3-
Dimethylbarbituric acid in a laboratory setting.
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Caption: Workflow for Safe Handling of 1,3-Dimethylbarbituric Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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